4,6-Dimethoxynaphthalene-1-carboxylic acid

• CAS No.: 84533-48-2
• Molecular Formula: C13H12O4
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 4,6-dimethoxynaphthalene-1-carboxylic acid
• InChI: InChI=1S/C13H12O4/c1-16-8-3-4-9-10(13(14)15)5-6-12(17-2)11(9)7-8/h3-7H,1-2H3,(H,14,15)
• InChI Key: FLGKCEHJBHUNQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CC(=C2C=C1)C(=O)O)OC

Description

4,6-Dimethoxynaphthalene-1-carboxylic acid is a useful research compound. Its molecular formula is C13H12O4 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stream of chlorine gas was passed through cooled solution of NaOH (17.28 g, 0.432 mole) in water (24 ml) containing 100 g of ice until 12.7 g (0.18 mole) of chlorine was absorbed into the solution. Solid (4,6-dimethoxy-1-naphthalenyl)ethanone [9.2 g, 0.04 mole, described by N. P. Buu-Hoi, J. Org. Chem., 21, 1257 (1956)], was added at 20°-22° C. to the chlorine solution. The mixture was stirred at 65° C. for one hr, cooled in an ice bath and treated with NaHSO3 (5 g) in water (20 ml). The mixture was made neutral by the addition of dilute HCl. The resulting precipitate was collected, washed well with water, dried over P2O5 and recrystallized from methanol to give 4,6-dimethoxy-1-naphthalenecarboxylic acid (7.0 g); mp 227°-229° C.; NMR (DMSO-d6) δ 3.85 (s, 3H), 4.0 (s, 3H), 7.7 (m, 5H); IR (white mineral oil) 2900, 1670 cm-1 ; UV λmax (MeOH) 339 nm (ε 4,910), 328 (4500), 304 (8,180), 240 (40,100); Anal Calcd: C, 67.23% H, 5.21%; Found: C, 67.15% H, 5.23%.